Cas no 313660-05-8 (4-fluoro-N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

4-Fluoro-N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a fluorinated benzamide derivative featuring a benzothiazole scaffold. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its unique structural properties, including the presence of a fluorine substituent and a conjugated imine moiety. The fluorine atom enhances metabolic stability and bioavailability, while the benzothiazole core contributes to diverse binding interactions. Its well-defined stereochemistry (E-configuration) ensures consistency in reactivity and applications. Suitable for research in medicinal chemistry, this compound may serve as a precursor for developing bioactive molecules targeting enzyme inhibition or receptor modulation. High purity and synthetic reproducibility make it a reliable candidate for exploratory studies.

4-fluoro-N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide structure

313660-05-8 structure

Product Name:4-fluoro-N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

CAS No:313660-05-8

MF:C₁₅H₁₁FN₂OS

MW:286.324045419693

CID:3075144

PubChem ID:694827

Update Time:2025-06-08

4-fluoro-N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
- 4-fluoro-N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
- STK030691
- CCG-298238
- IFLab1_000283
- Z26403698
- IDI1_008502
- AK-968/06217042
- F0014-0049
- Oprea1_060399
- (E)-4-fluoro-N-(6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
- AKOS024574003
- 4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
- Oprea1_197427
- Oprea1_474052
- 313660-05-8
- SR-01000447989-1
- BIM-0020239.P001
- AKOS000650315
- HMS1412M19
- CCG-5140
- CBMicro_020206
- SR-01000447989
- Inchi： 1S/C15H11FN2OS/c1-9-2-7-12-13(8-9)20-15(17-12)18-14(19)10-3-5-11(16)6-4-10/h2-8H,1H3,(H,17,18,19)
- InChI Key： RRGGBCGBDBEDTI-UHFFFAOYSA-N
- SMILES： S1C(NC(C2C=CC(=CC=2)F)=O)=NC2C=CC(C)=CC1=2

Computed Properties

Exact Mass: 286.05761231Da
Monoisotopic Mass: 286.05761231Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 70.2Å²

4-fluoro-N-(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0014-0049-2μmol	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	2μl	$57.0	2023-07-06
Life Chemicals	F0014-0049-5μmol	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	5μl	$63.0	2023-07-06
Life Chemicals	F0014-0049-10μmol	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	10μl	$69.0	2023-07-06
Life Chemicals	F0014-0049-20μmol	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	20μl	$79.0	2023-07-06
Life Chemicals	F0014-0049-1mg	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	1mg	$54.0	2023-07-06
Life Chemicals	F0014-0049-2mg	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	2mg	$59.0	2023-07-06
Life Chemicals	F0014-0049-3mg	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	3mg	$63.0	2023-07-06
Life Chemicals	F0014-0049-4mg	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	4mg	$66.0	2023-07-06
Life Chemicals	F0014-0049-5mg	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	5mg	$69.0	2023-07-06
Life Chemicals	F0014-0049-10mg	4-fluoro-N-[(2E)-6-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide	313660-05-8	90%+	10mg	$79.0	2023-07-06